Cas no 2223995-11-5 (4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-oxopropyl]-3-morpholinecarbonitrile)

• Product Name: 4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-oxopropyl]-3-morpholinecarbonitrile
• CAS No: 2223995-11-5
• MF: C₁₆H₁₅ClN₄O₃
• MW: 346.768302202225
• CID: 5415035
• PubChem ID: 137857246
• Update Time: 2025-10-22

4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-oxopropyl]-3-morpholinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26681267
• Z1401086857
• 4-{3-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanoyl}morpholine-3-carbonitrile
• 2223995-11-5
• 4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]propanoyl]morpholine-3-carbonitrile
• 4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-oxopropyl]-3-morpholinecarbonitrile

• Inchi： 1S/C16H15ClN4O3/c17-12-3-1-11(2-4-12)16-20-19-14(24-16)5-6-15(22)21-7-8-23-10-13(21)9-18/h1-4,13H,5-8,10H2
• InChI Key： BKIRUDLYBYYKBR-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCC2=NN=C(C3=CC=C(Cl)C=C3)O2)CCOCC1C#N

Computed Properties

• Exact Mass: 346.0832680g/mol
• Monoisotopic Mass: 346.0832680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.1±65.0 °C(Predicted)
• pka: -4.47±0.44(Predicted)

Additional information on 4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-oxopropyl]-3-morpholinecarbonitrile

Professional Introduction to Compound with CAS No. 2223995-11-5 and Product Name: 4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-oxopropyl]-3-morpholinecarbonitrile

The compound with the CAS number 2223995-11-5 and the product name 4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-oxopropyl]-3-morpholinecarbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure is a 4-chlorophenyl group, which is known for its ability to modulate biological pathways by interacting with specific target proteins. The presence of this group, combined with the 1,3,4-oxadiazole moiety, enhances the molecule's binding affinity and selectivity. The 1,3,4-oxadiazole ring is a heterocyclic compound that has been widely studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. This moiety contributes to the overall stability and bioavailability of the compound.

The morpholinecarbonitrile component of the molecule adds another layer of functionality, providing a site for further chemical modification and interaction with biological targets. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as key structural elements in drugs that target neurological disorders, cardiovascular diseases, and infectious diseases. The nitrile group further enhances the compound's potential by allowing for hydrogen bonding interactions, which are crucial for effective binding to biological receptors.

Recent research in medicinal chemistry has highlighted the importance of multifunctional compounds that can simultaneously interact with multiple targets or modulate complex signaling pathways. The compound in question exemplifies this trend by incorporating several pharmacophoric groups that can potentially synergize to produce therapeutic effects. Studies have shown that molecules containing both 1,3,4-oxadiazole and morpholinecarbonitrile moieties exhibit enhanced pharmacological activity compared to their individual components.

In particular, the 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl substituent plays a critical role in determining the compound's biological activity. This group has been shown to influence both the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug development. The 1-oxopropyl chain provides additional flexibility to the molecule, allowing it to adopt various conformations that can optimize its interaction with biological targets. This structural feature is particularly important for achieving high affinity and selectivity in drug design.

Current research efforts are focused on understanding how these structural elements contribute to the compound's overall pharmacological profile. Computational modeling and experimental studies have been instrumental in elucidating the molecular interactions between this compound and potential target proteins. These studies have revealed that the compound can bind to several key enzymes and receptors involved in inflammatory responses, making it a promising candidate for treating chronic inflammatory diseases.

Moreover, preliminary in vitro assays have demonstrated that this compound exhibits significant inhibitory activity against various enzymes associated with cancer progression. The ability of the 4-chlorophenyl, 1,3,4-oxadiazole, and morpholinecarbonitrile moieties to collectively enhance binding affinity suggests that this molecule could be developed into a potent anticancer agent. Further research is needed to validate these findings and explore potential therapeutic applications in vivo.

The development of novel pharmaceutical compounds requires a thorough understanding of their chemical properties and biological interactions. The compound with CAS No. 2223995-11-5 exemplifies this challenge by integrating multiple pharmacophoric groups into a single molecular framework. Advances in synthetic chemistry have made it possible to design and synthesize complex molecules like this one with high precision and yield.

Future studies will focus on optimizing the synthesis of this compound to improve its scalability and cost-effectiveness for industrial production. Additionally, efforts will be made to explore its potential as a lead compound for drug development through structure-activity relationship (SAR) studies. These studies will involve systematic modifications of specific structural features to assess their impact on biological activity.

The integration of computational methods into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging computational tools such as molecular docking simulations and quantum mechanical calculations, researchers can predict how different molecular structures will interact with biological targets. These predictions can then be validated through experimental studies, accelerating the drug development process.

In conclusion,4-[3-[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-1-oxopropyl]-3-morpholinecarbonitrile represents a significant advancement in pharmaceutical chemistry with potential applications in treating various diseases. Its unique structural features make it a promising candidate for further investigation in drug discovery programs aimed at developing novel therapeutic agents.